Cas no 2137644-87-0 (4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one)

• Product Name: 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one
• CAS No: 2137644-87-0
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 5777131
• PubChem ID: 165473347
• Update Time: 2025-07-18

4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-1086014
• 4-(3-chloro-4-ethoxyphenyl)morpholin-3-one
• 2137644-87-0
• 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one

• Inchi： 1S/C12H14ClNO3/c1-2-17-11-4-3-9(7-10(11)13)14-5-6-16-8-12(14)15/h3-4,7H,2,5-6,8H2,1H3
• InChI Key： UXRYEZONDDRLTG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(COCC1)=O)OCC

Computed Properties

• Exact Mass: 255.0662210g/mol
• Monoisotopic Mass: 255.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Additional information on 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one

Professional Introduction to 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one (CAS No. 2137644-87-0)

4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one, with the chemical identifier CAS No. 2137644-87-0, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a morpholine ring and a substituted phenyl group makes it a versatile scaffold for the development of novel therapeutic agents.

The molecular structure of 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one consists of a morpholin-3-one core attached to a phenyl ring that is further substituted with chloro and ethoxy groups. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in drug design. The morpholine moiety is known for its ability to enhance solubility and bioavailability, while the chloro and ethoxy substituents on the phenyl ring can influence metabolic stability and binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the morpholine scaffold. Morpholine derivatives have been investigated for their roles in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The compound 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one represents an interesting derivative that could serve as a lead compound for further drug development.

One of the most compelling aspects of 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of this compound make it a promising candidate for kinase inhibition studies.

Recent studies have highlighted the importance of phenyl derivatives in medicinal chemistry due to their ability to modulate biological processes. The chloro and ethoxy groups on the phenyl ring in 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one are particularly noteworthy, as they can influence both the electronic properties of the molecule and its interactions with biological targets. These substituents can enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions with protein receptors.

The synthesis of 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. The synthesis process also emphasizes the importance of green chemistry principles to minimize environmental impact and improve sustainability.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure, confirming its identity and purity before proceeding with biological testing.

In vitro studies have begun to explore the pharmacological profile of 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one. Initial experiments have shown promising results in inhibiting specific kinases associated with cancer cell proliferation. The compound's ability to disrupt kinase activity suggests its potential as an anticancer agent. Further research is needed to evaluate its selectivity profile and identify any off-target effects that might arise from its interaction with other biological molecules.

The development of novel drug candidates often involves computational modeling to predict how a molecule will interact with biological targets at the atomic level. Molecular docking simulations have been used to model the binding interactions between 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one and various kinases. These simulations help researchers understand the key interactions that contribute to its inhibitory activity and guide future modifications to enhance its potency.

Preclinical studies are essential before any new drug can enter clinical trials for human use. These studies involve comprehensive assessments of safety, pharmacokinetics, and pharmacodynamics using animal models. The results from these studies will provide critical insights into how 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one behaves in vivo and whether it meets the necessary criteria for further clinical development.

The future prospects for 4-(3-Chloro-4-ethoxyphenyl)morpholin-3-one are promising, given its unique structural features and potential therapeutic applications. As research continues, new derivatives may be developed to optimize its pharmacological properties further. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating this promising compound into viable therapeutic options for patients worldwide.